1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol

• CAS No.: 1350813-41-0
• Molecular Formula: C8H17NO
• Molecular Weight: 143.2

Description

1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol is a chemical compound with the molecular formula C₈H₁₇NO and a molecular weight of 143.23 g/mol It is a pyrrolidine derivative, which means it contains a five-membered nitrogen-containing ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol typically involves the reaction of a suitable pyrrolidine derivative with a propanol derivative under controlled conditions. One common method involves the use of a palladium catalyst and tertiary amyl alcohol as a solvent . The reaction conditions, such as temperature and pressure, are carefully controlled to ensure high yield and purity of the product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of advanced catalytic systems and optimized reaction conditions helps in achieving efficient and cost-effective production. The compound is typically purified using techniques such as distillation or chromatography to meet the required specifications.

Chemical Reactions Analysis

Types of Reactions

1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions to form various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles such as halides (Cl⁻, Br⁻) and amines (NH₂⁻) are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce different alcohol derivatives. Substitution reactions can result in a variety of substituted pyrrolidine derivatives.

Scientific Research Applications

1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on enzymes and cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs for treating various diseases.

Industry: The compound is used in the production of pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol can be compared with other similar compounds, such as:

Pyrrolidine: A simpler compound with a similar ring structure but without the propanol group.

Prolinol: A compound with a similar structure but different functional groups.

Pyrrolizines: Compounds with a fused ring structure that includes a pyrrolidine ring.

The uniqueness of this compound lies in its specific functional groups and stereochemistry, which contribute to its distinct chemical and biological properties .